Cas no 733031-13-5 (2-chloro-N-{(2-chlorophenyl)carbamoylmethyl}-N-methylacetamide)

• Product Name: 2-chloro-N-{(2-chlorophenyl)carbamoylmethyl}-N-methylacetamide
• CAS No: 733031-13-5
• MF: C₁₁H₁₂Cl₂N₂O₂
• MW: 275.131180763245
• CID: 3106509
• PubChem ID: 2452311
• Update Time: 2025-07-23

2-chloro-N-{(2-chlorophenyl)carbamoylmethyl}-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{2-[(2-chlorophenyl)amino]-2-oxoethyl}-N-methylacetamide
• 2-chloro-N-{(2-chlorophenyl)carbamoylmethyl}-N-methylacetamide
• IEB03113
• 2-chloro-N-{[(2-chlorophenyl)carbamoyl]methyl}-N-methylacetamide
• 2-Chloro-n-(2-[(2-chlorophenyl)amino]-2-oxoethyl)-n-methylacetamide
• AKOS000117185
• Z56960320
• 2-[(2-chloroacetyl)-methylamino]-N-(2-chlorophenyl)acetamide
• G38550
• EN300-07906
• CS-0220927
• 733031-13-5

• Inchi： 1S/C11H12Cl2N2O2/c1-15(11(17)6-12)7-10(16)14-9-5-3-2-4-8(9)13/h2-5H,6-7H2,1H3,(H,14,16)
• InChI Key： TYDBVPVIEUGZDM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(CN(C(CCl)=O)C)=O

Computed Properties

• Exact Mass: 274.0275830Da
• Monoisotopic Mass: 274.0275830Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-chloro-N-{(2-chlorophenyl)carbamoylmethyl}-N-methylacetamide

Professional Introduction to 2-chloro-N-{(2-chlorophenyl)carbamoylmethyl}-N-methylacetamide (CAS No. 733031-13-5)

The compound 2-chloro-N-{(2-chlorophenyl)carbamoylmethyl}-N-methylacetamide, identified by its CAS number 733031-13-5, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its structural complexity and potential applications in drug development. Its molecular structure features a chloro-substituted benzene ring, a carbamoyl group, and an acetamide moiety, which collectively contribute to its unique chemical properties and reactivity.

Recent advancements in medicinal chemistry have highlighted the importance of such heterocyclic compounds in the design of novel therapeutic agents. The presence of multiple reactive sites in 2-chloro-N-{(2-chlorophenyl)carbamoylmethyl}-N-methylacetamide makes it a versatile intermediate for synthesizing more complex molecules. Researchers have been exploring its utility in the development of small-molecule inhibitors targeting various biological pathways.

In particular, the chloro-substituted phenyl ring in this compound plays a crucial role in its interactions with biological targets. Chlorinated aromatic compounds are well-known for their ability to modulate enzyme activity and receptor binding. This property has been leveraged in the design of drugs that require precise targeting to achieve therapeutic efficacy. The carbamoyl and acetamide groups further enhance the compound's potential by providing sites for further functionalization, allowing for the creation of derivatives with tailored properties.

Current research is focusing on the synthesis and characterization of analogs of 2-chloro-N-{(2-chlorophenyl)carbamoylmethyl}-N-methylacetamide to identify more potent and selective inhibitors. Techniques such as high-throughput screening and computational modeling are being employed to accelerate the discovery process. These efforts have already led to promising candidates for treating conditions such as inflammation, cancer, and neurological disorders.

The pharmacological profile of this compound is also being studied in vitro and in vivo. Initial experiments have shown that it exhibits inhibitory activity against certain enzymes and receptors, suggesting its potential as a lead compound for drug development. Further studies are underway to elucidate its mechanism of action and to assess its safety and efficacy profile. These studies are crucial for determining whether this compound or its derivatives can progress to clinical trials.

The synthesis of 2-chloro-N-{(2-chlorophenyl)carbamoylmethyl}-N-methylacetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and green chemistry principles, are being explored to improve the efficiency of these reactions. The development of sustainable synthetic routes is not only environmentally beneficial but also economically advantageous, reducing the overall cost of producing this valuable intermediate.

The structural features of this compound make it a valuable building block for medicinal chemists. Its ability to undergo various chemical transformations allows for the creation of a wide range of derivatives with different biological activities. This flexibility is particularly important in drug discovery, where the ability to modify a lead compound can be the difference between success and failure in developing a new therapeutic agent.

In conclusion, 2-chloro-N-{(2-chlorophenyl)carbamoylmethyl}-N-methylacetamide (CAS No. 733031-13-5) represents a significant advancement in pharmaceutical chemistry. Its unique structure and reactivity make it a promising candidate for further development into novel drugs. Ongoing research efforts are focused on exploring its full potential, both in terms of synthetic applications and pharmacological effects. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in addressing some of the most challenging health issues faced by society today.